2-methyl-N-(2-(thiophen-2-yl)ethyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(2-thiophen-2-ylethyl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C15H19N3OS/c1-10-17-13-5-4-11(9-14(13)18-10)15(19)16-7-6-12-3-2-8-20-12/h2-3,8,11H,4-7,9H2,1H3,(H,16,19)(H,17,18)
• InChI Key: BITNOKMJJPFYIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)CC(CC2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Thiophene is a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Both imidazole and thiophene are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions, such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester. Imidazole synthesis also involves various methods, including the reaction of amido-nitriles.

Molecular Structure Analysis

The molecular structure of imidazole and thiophene derivatives can be quite complex, depending on the specific substituents attached to the rings. The structure of these compounds is often elucidated using spectral information.

Chemical Reactions Analysis

Thiophene and imidazole derivatives can undergo a variety of chemical reactions. For example, thiophene derivatives can undergo reactions with different nucleophiles and electrophiles. Imidazole derivatives can also undergo various reactions, such as nitration.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Thiophene derivatives are also known to have various properties and applications, including use in industrial chemistry and material science.

Scientific Research Applications

Examples of Thiophene-Based Drugs

Two notable examples of drugs containing thiophene moieties are:

These applications highlight the versatility and significance of thiophene derivatives in various scientific and industrial contexts. . If you’d like more information on specific aspects or additional applications, feel free to ask! 😊

Mechanism of Action

The mechanism of action of imidazole and thiophene derivatives can vary widely depending on their specific structure and the biological system in which they are acting. For example, some imidazole derivatives are known to act as inhibitors of certain enzymes.

Safety and Hazards

The safety and hazards of imidazole and thiophene derivatives can vary widely depending on their specific structure. Some derivatives may have toxic effects, while others may be relatively safe.

Future Directions

The future directions for research on imidazole and thiophene derivatives are vast. These compounds have a wide range of applications, from medicinal chemistry to material science. Therefore, there is a great deal of interest in developing new synthesis methods and exploring new applications for these compounds.